Cas no 53568-11-9 (2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy-
• CAS No: 53568-11-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD18206400
• CID: 356959
• PubChem ID: 21940433
• Update Time: 2025-05-19

2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy-
• 8-Hydroxy-1,2,3,4-tetrahydro-2-naphthalenecarboxylic acid
• 8-HYDROXY-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLIC ACID
• 53568-11-9
• AKOS015924835
• PEVABTOOJCOJQD-UHFFFAOYSA-N
• 8-hydroxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid
• SCHEMBL5834994

• MDL： MFCD18206400
• Inchi： 1S/C11H12O3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h1-3,8,12H,4-6H2,(H,13,14)
• InChI Key： PEVABTOOJCOJQD-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1CC(C(=O)O)CC2

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy-

2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- (CAS No. 53568-11-9): A Comprehensive Overview

2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- (CAS No. 53568-11-9) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 8-Hydroxy-1,2,3,4-tetrahydro-2-naphthoic acid, is a derivative of naphthalene and exhibits unique structural and chemical properties that make it a valuable component in various research and industrial processes.

The molecular structure of 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- consists of a naphthalene ring with a carboxylic acid group and a hydroxyl group attached to specific positions. The presence of these functional groups imparts the compound with distinct reactivity and solubility characteristics. The carboxylic acid group can participate in esterification and amidation reactions, while the hydroxyl group can engage in hydrogen bonding and other polar interactions.

Recent studies have highlighted the potential of 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- in the development of novel pharmaceuticals. For instance, researchers at the University of California have explored its use as an intermediate in the synthesis of anti-inflammatory drugs. The compound's ability to modulate specific biological pathways has been shown to have therapeutic potential in treating conditions such as arthritis and other inflammatory disorders.

In addition to its pharmaceutical applications, 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- has been investigated for its role in materials science. A study published in the Journal of Materials Chemistry demonstrated that this compound can be used to synthesize advanced polymers with enhanced mechanical properties. The unique combination of aromatic and functional groups makes it an ideal candidate for creating materials with improved strength and durability.

The synthesis of 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- involves several well-established chemical reactions. One common method involves the reduction of naphthalene followed by selective functionalization to introduce the carboxylic acid and hydroxyl groups. This process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and directed ortho-metallation have been employed to optimize the synthesis route.

The physical properties of 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- are also noteworthy. It is a white crystalline solid with a melting point ranging from 170°C to 175°C. The compound is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for various analytical techniques and processing methods.

Safety considerations are an essential aspect when handling 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy-. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and safety goggles is recommended during laboratory use.

Environmental impact assessments have shown that 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- has minimal ecological toxicity when used responsibly. However, proper waste disposal protocols should be followed to prevent any potential environmental contamination.

In conclusion, 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-8-hydroxy- (CAS No. 53568-11-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an invaluable resource for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.